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Compound of Interest

4-(Bromomethyl)-1-ethoxy-2-
Compound Name:

fluorobenzene
CAS No.: 1441070-49-0
Cat. No.: B2391333

Get Quote

Part 1: Market Analysis & Pricing Strategy

Status: Niche Intermediate / Custom Synthesis Category CAS Registry Number: 261723-26-6
(Generic for isomer class; verify specific isomer with vendor) Chemical Formula: C

H

BrFO Molecular Weight: 233.08 g/mol

Unlike commodity reagents (e.g., 4-fluorobenzyl bromide), this specific isomer is often a "Make-
to-Order" item. The pricing below reflects the Specialty Vendor market (e.g., Combi-Blocks,
Enamine, Apollo Scientific) versus Custom Synthesis costs.

Estimated Market Pricing (FY 2025-2026)
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Quantit Market Price Custom Synthesis Unit Cost
uanti
i Estimate (Catalog) Cost (FTE/Material) Efficiency

~$800.00 (Min.

1g $85.00 - $140.00 Low (R&D only)
charge)

59 $250.00 - $380.00 ~$900.00 Medium

10g $400.00 - $650.00 ~$1,100.00 High (Best Value)

Procurement Insight: If the catalog price exceeds $150/g, it is often more cost-effective to
synthesize this compound in-house using the "3-Step Convergent Protocol” described in Part 3,

provided you have access to standard organic synthesis facilities.

Part 2: Chemical Profile & Reactivity
The "Fluorine-Ethoxy" Effect

The 3-fluoro-4-ethoxy substitution pattern is not arbitrary. It is a bioisostere designed to

modulate metabolic stability:

o Metabolic Blocking: The fluorine at the 3-position blocks oxidative metabolism (CYP450) at
the electron-rich aromatic ring.

o Conformational Lock: The fluorine atom induces a specific conformation in the ethoxy side
chain via electrostatic repulsion/attraction, often improving binding affinity in the target
protein pocket.

» Reactivity Warning: The benzylic bromide is highly reactive (S

2). Itis a lachrymator and hydrolyzes rapidly in moist air to the corresponding alcohol (4-
ethoxy-3-fluorobenzyl alcohol), rendering it useless for nucleophilic substitutions.
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Part 3: Synthesis & Manufacturing (The "Make"
Option)

If commercial stock is unavailable or degraded, the following Self-Validating Protocol ensures
high purity. This route avoids the radical bromination of toluene derivatives (which often yields
difficult-to-separate impurities) and instead uses a clean alcohol-to-bromide conversion.

The 3-Step Convergent Protocol
Step 1: O-Alkylation
e Precursor: 3-Fluoro-4-hydroxybenzaldehyde (Commercial, ~$30/25g).

« Reagents: Ethyl lodide (1.2 eq), K

co
(2.0 eq), DMF, 60°C, 4h.

o Checkpoint: Disappearance of phenolic -OH peak in IR/NMR.

Step 2: Reduction

e Reagents: NaBH

(0.5 eq), MeOH/THF (1:1), 0°C to RT, 1h.

e Product: 4-Ethoxy-3-fluorobenzyl alcohol.
o Checkpoint: Appearance of benzylic -CH

- doublet at ~4.6 ppm in

H-NMR.

Step 3: Bromination (Appel-Type or PBr

)

* Reagents: PBr
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(0.4 eq) in CH
Cl
(DCM) at 0°C.

o Workup: Quench with ice water, extract DCM, wash with NaHCO

 Purification: Silica plug (Hexanes/EtOAc 9:1). Do not distill (thermal instability).

Workflow Visualization

The following diagram illustrates the synthesis logic and critical decision nodes.

3-Fluoro-4-hydroxy Step 1: O-Alkylation Yield >90% Intermediate: Step 2: Reduction | Quant. Intermediate: Step 3: Bromination 4-Ethox Tgtgs;robenz |
benzaldehyde (Et-l, K2CO3) Aldehyde (NaBH4) Benzyl Alcohol (PBr3, DCM, 0°C) %mmi = %

Click to download full resolution via product page

Caption: Figure 1. Convergent synthesis pathway prioritizing purity over raw yield. Step 3
requires strict moisture exclusion.

Part 4: Quality Control (QC) & Validation

Trusting a vendor label is insufficient for this reactive class. Use this decision tree to validate
the material upon arrival or synthesis.

Analytical Specifications

o Appearance: White to off-white solid (low melting point) or colorless oil. Yellow/Orange
indicates decomposition (HBr release).

 H-NMR (CDCI

, 400 MHz):

o 1.45 (t, 3H, -CH
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)
o 4.10 (g, 2H, -OCH

)
o 4.48 (s, 2H, -CH

Br) (Critical Purity Marker)
o 6.9-7.2 (m, 3H, Aromatic)

» Contamination Flag: A shift of the benzylic singlet from 4.48 ppm to ~4.60 ppm indicates
hydrolysis to the alcohol.

QC Decision Logic
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Material Arrival
(1g/5g/109g)

Visual Check:
Is it Yellow?

1H-NMR Check:
Benzylic Peak?

Yes (Degraded)

Integration Ratio
(Br vs OH) > 95:5?

Peak at 4.60 ppm

APPROVE for Synthesis REJECT / RE-PURIFY
(Store -20°C) (Silica Plug)

Click to download full resolution via product page

Caption: Figure 2. Quality Control Decision Tree. Immediate NMR validation is required due to
the hydrolytic instability of benzyl bromides.

Part 5: Handling & Safety (HSE)

* Hazard Class: Corrosive (Cat 1B), Lachrymator.

o Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen).
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o Emergency: In case of skin contact, wash immediately with polyethylene glycol 400
(Roticlean) or copious water. Do not use organic solvents on skin as they increase
absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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